Cas no 148992-01-2 (Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]-)

• Product Name: Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]-
• CAS No: 148992-01-2
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 1320815
• Update Time: 2024-08-18

Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]-

• Inchi： 1S/C13H13N3/c1-13(2,16-8-7-15-10-16)12-5-3-11(9-14)4-6-12/h3-8,10H,1-2H3
• InChI Key： SQKZHKLOFPAJCP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(N2C=NC=C2)(C)C)C=C1

Computed Properties

• Exact Mass: 211.11109

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 395.3±25.0 °C(Predicted)
• PSA: 41.61
• pka: 6.71±0.30(Predicted)